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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021

Audience: Researchers, scientists, and drug development professionals.

Introduction

The catalytic hydrogenation of 2-hexylcyclopentanone is a significant chemical transformation
that yields 2-hexylcyclopentanol, a valuable intermediate in the synthesis of various fine
chemicals and pharmacologically active compounds. The reduction of the ketone functionality
to a secondary alcohol introduces a new chiral center, making the stereoselectivity of this
reaction a critical aspect for consideration in synthetic strategies. The efficiency and selectivity
of this process are highly dependent on the choice of catalyst, solvent, temperature, and
hydrogen pressure. These application notes provide a detailed overview of the reaction
conditions and a comprehensive experimental protocol for the catalytic hydrogenation of 2-
hexylcyclopentanone.

Reaction Overview

The fundamental reaction involves the addition of hydrogen across the carbonyl double bond of
2-hexylcyclopentanone in the presence of a metal catalyst. The general transformation is
depicted below:

Scheme 1: Catalytic Hydrogenation of 2-Hexylcyclopentanone™™ O OH // | /\ --(CH2)5CH3 +
H2 --Catalyst-->/\ --(CH2)5CH3 \ /\ /
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Caption: Experimental workflow for the catalytic hydrogenation of 2-hexylcyclopentanone.
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Caption: Key parameters influencing the outcome of the catalytic hydrogenation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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